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Compound of Interest

Compound Name: L-Alanine-15N

Cat. No.: B555823

L-Alanine-*°N: A Technical Guide for
Researchers

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the physical and chemical
properties of L-Alanine->N, a stable isotope-labeled amino acid crucial for a variety of research
applications. This document details its core properties, outlines key experimental protocols for
its use, and provides visual representations of relevant workflows and pathways to facilitate
understanding and application in a laboratory setting.

Core Physical and Chemical Properties

L-Alanine-15N is a non-essential amino acid in which the naturally occurring *N atom in the
amino group is replaced with the stable isotope 1°N. This isotopic labeling makes it a powerful
tool for tracing the metabolism and fate of alanine in biological systems without the concerns
associated with radioactive isotopes.

General and Physical Properties

The fundamental physical and chemical characteristics of L-Alanine-1>N are summarized in the
tables below. These properties are essential for its proper handling, storage, and use in
experimental setups.
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Property

Value

Chemical Formula

C3H7°NO2

Molecular Weight 90.09 g/mol [1][2][3][4]

Appearance White to off-white powder or solid[4]
Melting Point 314.5 °C (decomposes)[3][4][5]
Solubility Soluble in water.

Storage Temperature

Room temperature, away from light and

moisture.[1]

Isotopic and Chemical Purity

The isotopic enrichment and chemical purity are critical parameters that determine the

suitability of L-Alanine->N for specific applications. The data presented here are typical values

provided by commercial suppliers.

Property

Value

Isotopic Purity (*>N)

=98 atom %[2][3][4]

Chemical Purity

>098%][1]

Optical Activity

[a]25/D +14.5°, ¢ = 2 in 1 M HCI[2][4]

Identification and Nomenclature

Identifier Value

IUPAC Name (2S)-2-(*>*N)aminopropanoic acid
(S)-2-Aminopropionic acid-1>N, L-a-

Synonyms ] o ]
Aminopropionic acid-1>N

CAS Number 25713-23-9[1][2][3][4]

PubChem CID 11815285

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/pdf/A_Guide_to_15N_Isotope_Analysis_From_Natural_Abundance_to_Enriched_Compound_Applications.pdf
https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2022.832562/full
https://www.researchgate.net/publication/356702232_15N_metabolic_labeling_quantification_workflow_in_Arabidopsis_using_Protein_Prospector
https://experiments.springernature.com/articles/10.1038/s41596-019-0222-y
https://experiments.springernature.com/articles/10.1038/s41596-019-0222-y
https://www.researchgate.net/publication/356702232_15N_metabolic_labeling_quantification_workflow_in_Arabidopsis_using_Protein_Prospector
https://experiments.springernature.com/articles/10.1038/s41596-019-0222-y
https://escholarship.org/content/qt1dj0v827/qt1dj0v827_noSplash_435102604c0b6a92121a54b75c725b11.pdf
https://www.benchchem.com/pdf/A_Guide_to_15N_Isotope_Analysis_From_Natural_Abundance_to_Enriched_Compound_Applications.pdf
https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2022.832562/full
https://www.researchgate.net/publication/356702232_15N_metabolic_labeling_quantification_workflow_in_Arabidopsis_using_Protein_Prospector
https://experiments.springernature.com/articles/10.1038/s41596-019-0222-y
https://www.benchchem.com/pdf/A_Guide_to_15N_Isotope_Analysis_From_Natural_Abundance_to_Enriched_Compound_Applications.pdf
https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2022.832562/full
https://experiments.springernature.com/articles/10.1038/s41596-019-0222-y
https://www.benchchem.com/pdf/A_Guide_to_15N_Isotope_Analysis_From_Natural_Abundance_to_Enriched_Compound_Applications.pdf
https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2022.832562/full
https://www.researchgate.net/publication/356702232_15N_metabolic_labeling_quantification_workflow_in_Arabidopsis_using_Protein_Prospector
https://experiments.springernature.com/articles/10.1038/s41596-019-0222-y
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555823?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Experimental Protocols

L-Alanine-1°N is a versatile tool in metabolic research, proteomics, and drug development.
Below are detailed methodologies for its application in key experimental workflows.

5N Metabolic Labeling for Proteomics and
Metabolomics

This protocol outlines the general steps for labeling cells in culture with L-Alanine->N to study
protein turnover and metabolic flux.

a. Cell Culture and Labeling:
e Culture cells in a standard "light" medium containing the natural abundance of nitrogen (*N).

e Prepare a "heavy" labeling medium by replacing the standard L-Alanine with L-Alanine-1>N.
The concentration of L-Alanine-1>N should be the same as the L-Alanine concentration in the
standard medium.

» When cells reach the desired confluency, replace the "light" medium with the "heavy"
medium.

 Incubate the cells in the "heavy" medium for a predetermined period to allow for the
incorporation of °N-labeled alanine into newly synthesized proteins and metabolites. The
duration of labeling will depend on the turnover rate of the proteins or metabolic pathways of
interest.

b. Sample Collection and Preparation:

o Harvest the cells and wash them with ice-cold phosphate-buffered saline (PBS).

e Lyse the cells using a suitable lysis buffer containing protease and phosphatase inhibitors.
¢ Quantify the protein concentration in the cell lysates.

o For proteomic analysis, proteins can be separated by SDS-PAGE, and bands of interest can
be excised for in-gel digestion with trypsin. Alternatively, the entire proteome can be digested
in-solution.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555823?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o For metabolomic analysis, metabolites are typically extracted using a cold solvent mixture
(e.g., methanol/water).

c. Mass Spectrometry Analysis:

e Analyze the resulting peptide or metabolite mixtures using high-resolution mass
spectrometry (LC-MS/MS).

e The mass spectrometer will detect a mass shift between the unlabeled (**N) and labeled
(*>N) peptides or metabolites, allowing for their differentiation and relative quantification.

Cell Culture & Labeling Sample Preparation Analysis

Click to download full resolution via product page

Caption: Workflow for >N metabolic labeling using L-Alanine-*>N.

Whole-Body Protein Turnover Measurement

This protocol describes a non-invasive method to assess whole-body protein turnover in
human subjects using an oral dose of L-Alanine-*>N.

a. Subject Preparation:

Subjects should fast overnight prior to the study.

A baseline urine sample is collected.

O

. Isotope Administration and Sample Collection:

A single oral dose of L-Alanine-1>N (e.g., 4 mg/kg body weight) is administered.

Urine is collected over a defined period (e.g., 10-12 hours).
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c. Sample Analysis:

o The enrichment of >N in urinary urea and ammonia is determined using isotope ratio mass
spectrometry (IRMS) or gas chromatography-mass spectrometry (GC-MS).

* Whole-body protein flux, synthesis, and breakdown rates are calculated based on the >N
enrichment in the urinary end-products.

Subject Preparation

Oral Dose of L-Alanine-15N

'

Urine Collection (10-12h)

l
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Caption: Experimental workflow for a whole-body protein turnover study.

Signaling Pathways and Metabolic Fate

L-Alanine plays a central role in carbon and nitrogen metabolism, linking glycolysis and the
citric acid cycle (TCA cycle) through the glucose-alanine cycle. The nitrogen from L-Alanine-*>N
can be transferred to other amino acids through transamination reactions, primarily catalyzed

Glucose

Glycolysis

by alanine transaminase (ALT).

L-Alanine-15N TCA Cycle GIpha—Ketoglutarate)

Transamination

Glutamate-15N

Other Amino Acids-15N

Protein Synthesis-15N
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Caption: Metabolic fate of L-Alanine-t>N in central metabolism.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b555823?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555823?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Conclusion

L-Alanine-1>N is an indispensable tool for researchers in the life sciences. Its well-defined
physical and chemical properties, coupled with established experimental protocols, enable
precise and reliable tracing of metabolic pathways and protein dynamics. The information and
methodologies presented in this guide are intended to support the design and execution of
robust experiments, ultimately contributing to advancements in our understanding of biology
and the development of new therapeutic strategies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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